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Compound of Interest

1-Butyl-1-methylpyrrolidinium

Compound Name:

chloride

Cat. No.: B1279679

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular weight and density of the
ionic liquid 1-Butyl-1-methylpyrrolidinium chloride ([BMPy]CI). The information is presented

to support research and development activities where this compound is of interest.

Core Physicochemical Data

The fundamental physicochemical properties of 1-Butyl-1-methylpyrrolidinium chloride are

summarized in the table below.

Property Value Source
Molecular Weight 177.71 g/mol [1][2]
177.72 g/mol [3]141(5]

Density Not available in cited literature

Formula CoH20CIN [31[4][5]
CAS Number 479500-35-1 [1]
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Experimental Protocols: Determination of Density
for lonic Liquids

While an experimentally determined density for 1-Butyl-1-methylpyrrolidinium chloride is not
readily available in the reviewed literature, a standard methodology for its determination
involves the use of a densimeter. The following protocol outlines a general procedure for
obtaining high-precision density measurements of ionic liquids.

Objective: To accurately measure the density of an ionic liquid across a range of temperatures.
Apparatus:

o Oscillating U-tube densimeter: This instrument measures the density of liquids by relating the
oscillation period of a U-shaped tube to the mass of the liquid contained within it.

o Temperature control unit: Integrated with the densimeter to maintain precise temperature
control.

e Syringe: For sample injection.

o Cleaning solvents: (e.g., acetone, deionized water)
 Nitrogen or dry air source: For drying the U-tube.
Procedure:

 Calibration:

o Calibrate the densimeter using two standards of known density, typically dry air and
deionized water.

o Perform the calibration at atmospheric pressure and the desired starting temperature.
e Sample Preparation:

o Ensure the ionic liquid sample is free of impurities and has been thoroughly dried to
minimize the influence of water content on the density measurement.
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e Measurement:

o Inject the ionic liquid sample into the measurement cell of the densimeter using a syringe,
ensuring no air bubbles are present.

o Allow the sample to thermally equilibrate at the set temperature.
o Record the density reading once the value stabilizes.

o Measurements are typically performed over a range of temperatures, with the instrument
automatically adjusting and stabilizing at each set point.

e Cleaning:

o After measurement, thoroughly clean the U-tube with appropriate solvents to remove all
traces of the ionic liquid.

o Dry the tube completely with a stream of nitrogen or dry air before the next measurement.

Workflow for Physicochemical Characterization

The logical workflow for the complete physicochemical characterization of an ionic liquid like 1-
Butyl-1-methylpyrrolidinium chloride is depicted below. This process ensures a systematic
and comprehensive data collection for the material.
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Caption: Workflow for the physicochemical characterization of ionic liquids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-methylpyrrolidinium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279679#1-butyl-1-methylpyrrolidinium-chloride-
molecular-weight-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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